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Compound of Interest

Compound Name: 4-Chloro-7-hydroxycinnoline

CAS No.: 197359-56-1

Cat. No.: B8463110 Get Quote

Executive Summary & Chemical Identity
Warning: You have requested procedures for 4-Chloro-7-hydroxycinnoline, a specific

diazanaphthalene derivative. Do not confuse this with its more common analog, 4-Chloro-7-

hydroxyquinoline.

While the quinoline analog is widely cataloged, 4-Chloro-7-hydroxycinnoline is a specialized

intermediate often used in pharmaceutical discovery as a scaffold for kinase inhibitors. Due to

the 1,2-diazine (cinnoline) core, the chlorine atom at the 4-position is significantly more reactive

toward nucleophilic displacement (hydrolysis) than in quinolines.

Chemical Class: Halogenated Nitrogen Heterocycle.

Primary Hazard: Skin/Eye Irritant, Corrosive (potential), Moisture Sensitive (hydrolysis

releases HCl).

Disposal Classification: Halogenated Organic Waste (RCRA Hazardous Waste).

Hazard Identification & Pre-Disposal Assessment
Before handling waste, you must understand the specific reactivity of the 4-chlorocinnoline

core.
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Parameter Characteristic Operational Implication

Reactivity High (C-Cl Bond)

The C-Cl bond at position 4 is

activated by the N=N bond. It

hydrolyzes in the presence of

moisture/acid to form 7-

hydroxycinnolin-4(1H)-one and

Hydrochloric Acid (HCl).

Physical State Solid (Powder)

Dust hazard. Inhalation can

cause severe respiratory

irritation.

Compatibility Acid Sensitive

Do not mix with strong

oxidizers or aqueous acids in

waste containers.

Toxicity Irritant/Corrosive
Treat as a sensitizer. Double-

glove (Nitrile) is mandatory.

Self-Validating Safety Check (The "Moisture Test")
Why: To prevent container pressurization.

Test: If the waste has been exposed to air for long periods, check pH. If acidic, hydrolysis

has occurred.

Action: If significant hydrolysis is suspected (strong HCl smell), neutralize the waste stream

with solid Sodium Bicarbonate (

) before sealing in a drum to prevent gas buildup.

Step-by-Step Disposal Workflow
Do not dispose of this compound down the drain. It is toxic to aquatic life and regulated as

halogenated organic waste.

Scenario A: Solid Waste (Pure Compound or Precipitate)
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Segregation: Isolate 4-Chloro-7-hydroxycinnoline from non-halogenated solids.

Primary Containment: Place the solid in a clear, sealable polyethylene bag (4 mil thickness

minimum).

Labeling: Label the inner bag immediately: "Hazardous Waste - Halogenated Solid - 4-
Chloro-7-hydroxycinnoline - Toxic/Irritant."

Secondary Containment: Place the sealed bag into a secondary hazardous waste drum

(fiberboard or poly drum) designated for "Solid Halogenated Organics."

Scenario B: Liquid Waste (Mother Liquors/Solvents)
Solvent Compatibility: Ensure the carrier solvent (e.g., DCM, DMF, DMSO) is compatible with

the halogenated waste stream.

pH Check: If the solution is acidic (indicating hydrolysis), add solid Sodium Bicarbonate until

bubbling ceases.

Transfer: Pour into a High-Density Polyethylene (HDPE) carboy labeled "Halogenated

Organic Solvents."

Critical: Do not use metal containers (steel cans) if the solution is wet, as the potential HCl

byproduct will corrode the metal.

Visualized Workflows (DOT Diagrams)
Diagram 1: Disposal Decision Matrix
This logic flow ensures you select the correct waste stream based on the physical state and

chemical stability.

Waste: 4-Chloro-7-hydroxycinnoline Physical State?

Solid / Powder

Solution / Mother Liquor

Stream: Solid Halogenated
(Double Bag)

Check pH / Odor
(HCl present?)

Neutralize with NaHCO3Acidic/Fuming

Stream: Liquid Halogenated
(HDPE Carboy)

Neutral
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Caption: Decision matrix for segregating solid vs. liquid waste, incorporating a critical acidity

check to prevent container pressurization.

Diagram 2: Emergency Spill Response
Immediate actions to take if the powder is dispersed in the lab.

Spill Detected

Don PPE:
Nitrile Gloves (x2), Goggles, N95/Respirator

Cover with absorbent pads
(Avoid dust generation)

Wipe with dilute NaHCO3 solution
(Neutralize potential HCl)

Dispose as Solid Halogenated Waste

Click to download full resolution via product page

Caption: Step-by-step spill response protocol emphasizing neutralization of hydrolysis

byproducts.

Regulatory & Compliance (RCRA)
In the United States, this compound falls under specific EPA Resource Conservation and

Recovery Act (RCRA) guidelines.
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Waste Code: There is no specific "U" or "P" list code for 4-Chloro-7-hydroxycinnoline.

Determination: It is classified as Characteristic Hazardous Waste due to toxicity and potential

corrosivity.

Halogenated Solvent Rule: If dissolved in spent solvents (e.g., Methylene Chloride), the

mixture likely carries an F001 or F002 code.

Destruction Method: The only approved disposal method is High-Temperature Incineration at

a licensed TSDF (Treatment, Storage, and Disposal Facility) equipped with scrubbers to

capture acid gases (HCl, NOx).

Advanced Note: Chemical Deactivation (For
Synthetic Chemists)
Note: This section is for reference only. Do not attempt deactivation as a standard disposal

method unless you are a trained organic chemist.

The high reactivity of the C-Cl bond allows for chemical deactivation if necessary (e.g., cleaning

highly contaminated glassware).

Mechanism: Hydrolysis.

Reagent: 1M NaOH (aqueous).

Reaction: Treating 4-chloro-7-hydroxycinnoline with aqueous base at reflux converts it to

4,7-dihydroxycinnoline (7-hydroxycinnolin-4-one).

Result: The hydrolysis product is significantly less reactive (non-alkylating) but still requires

disposal as hazardous organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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